methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate
Overview
Description
Methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate, also known as 2-methyl-2-(4-methylpyridin-2-yl)propanoic acid methyl ester, is an organic compound belonging to the class of carboxylic acid esters. It is a colorless, odorless, and crystalline solid that is soluble in organic solvents, such as ether and alcohol. It is used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material for the synthesis of other compounds.
Scientific Research Applications
Methyl methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate(4-methylpyridin-2-yl)propanoate has been extensively studied in the scientific research community. It has been used as a reagent in organic synthesis and as a catalyst in organic reactions. It has also been used as a starting material for the synthesis of other compounds. In addition, it has been used in the synthesis of biologically active molecules, such as drugs, and in the development of new materials.
Mechanism of Action
The mechanism of action of methyl methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate(4-methylpyridin-2-yl)propanoate is not fully understood. However, it is believed to act as a catalyst in organic reactions by promoting the formation of new bonds between molecules. It is also believed to act as a reagent in organic synthesis, facilitating the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl this compound(4-methylpyridin-2-yl)propanoate are not well understood. However, it has been shown to have some pharmacological activity in animal models. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties. In addition, it has been shown to have some inhibitory effects on the activity of certain enzymes, such as cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
Methyl methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate(4-methylpyridin-2-yl)propanoate has several advantages and limitations when used in laboratory experiments. It is a relatively stable compound and is soluble in organic solvents, making it easy to handle and store. It is also relatively inexpensive and can be purchased from chemical suppliers. However, it is not very soluble in water, which can limit its use in certain types of experiments.
Future Directions
The future of methyl methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate(4-methylpyridin-2-yl)propanoate is promising. It has potential applications in the development of new materials, such as polymers and biomaterials. It could also be used in the synthesis of biologically active molecules, such as drugs, and in the development of new drugs. In addition, it could be used to study the mechanisms of action of various biological pathways and to develop new therapeutic agents. Finally, it could be used in the development of new analytical methods and techniques, such as mass spectrometry and chromatography.
Synthesis Methods
Methyl methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate(4-methylpyridin-2-yl)propanoate can be synthesized by the reaction of this compound(4-methylpyridin-2-yl)propanoic acid with methanol in the presence of a strong acid catalyst. The reaction proceeds via an acid-catalyzed esterification of the carboxylic acid, producing the desired ester product. The reaction is typically carried out at temperatures of up to 140°C and pressures of up to 10 bar.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-2-(4-methylpyridin-2-yl)propanoate involves the reaction of 4-methyl-2-pyridinemethanol with methyl acrylate in the presence of a base to form the desired product.", "Starting Materials": [ "4-methyl-2-pyridinemethanol", "methyl acrylate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-methyl-2-pyridinemethanol and methyl acrylate to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2114759-87-2 |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
